Cas no 2160650-71-3 (3-(5-Bromo-1,3-thiazol-2-yl)propanenitrile)

3-(5-Bromo-1,3-thiazol-2-yl)propanenitrile is a brominated thiazole derivative with a nitrile-functionalized propyl side chain. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine substituent at the 5-position enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further structural diversification. The nitrile group offers additional functionalization potential through hydrolysis or reduction. Its well-defined structure and high purity make it suitable for precise synthetic applications. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in research and industrial processes.

3-(5-Bromo-1,3-thiazol-2-yl)propanenitrile structure

2160650-71-3 structure

Product Name:3-(5-Bromo-1,3-thiazol-2-yl)propanenitrile

CAS No:2160650-71-3

MF:C₆H₅BrN₂S

MW:217.086298704147

CID:5786375

PubChem ID:165645290

Update Time:2025-06-06

3-(5-Bromo-1,3-thiazol-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- 2160650-71-3
- EN300-1921103
- 3-(5-bromo-1,3-thiazol-2-yl)propanenitrile
- 3-(5-Bromo-1,3-thiazol-2-yl)propanenitrile
- Inchi： 1S/C6H5BrN2S/c7-5-4-9-6(10-5)2-1-3-8/h4H,1-2H2
- InChI Key： MTHOPCBKKCTMNY-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(CCC#N)S1

Computed Properties

Exact Mass: 215.93568g/mol
Monoisotopic Mass: 215.93568g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 64.9Å²

3-(5-Bromo-1,3-thiazol-2-yl)propanenitrile Pricemore >>

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Enamine	EN300-1921103-0.05g	3-(5-bromo-1,3-thiazol-2-yl)propanenitrile	2160650-71-3	0.05g	$707.0	2023-09-17
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Enamine	EN300-1921103-10.0g	3-(5-bromo-1,3-thiazol-2-yl)propanenitrile	2160650-71-3	10g	$4914.0	2023-06-02
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